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Compound of Interest

Compound Name: JSF-2827

Cat. No.: B12384295

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the essential physicochemical

characterization of JSF-2827, a novel benzothiophene compound with demonstrated

antibacterial activity against Enterococcus faecium[1]. The data and protocols herein are

foundational for advancing JSF-2827 through the drug development pipeline, ensuring

consistent quality, and enabling robust formulation design.

Solubility Profile of JSF-2827
A thorough understanding of a compound's solubility is critical for predicting its absorption,

distribution, and overall bioavailability. The following sections detail the solubility of JSF-2827 in

various media, representing conditions relevant to both pharmaceutical formulation and

physiological environments.

Summary of Solubility Data
The equilibrium solubility of JSF-2827 was determined across a range of aqueous and organic

solvents at ambient temperature. The results are summarized below.
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Solvent/Medium Temperature (°C) Solubility (mg/mL) Classification

Deionized Water 25 < 0.01 Very Poorly Soluble

Phosphate-Buffered

Saline (pH 7.4)
25 0.03 Sparingly Soluble

0.1 N HCl (pH 1.2) 25 < 0.01 Very Poorly Soluble

Dimethyl Sulfoxide

(DMSO)
25 > 100 Freely Soluble

Ethanol (95%) 25 5.5 Soluble

Propylene Glycol 25 12.8 Soluble

Experimental Protocol: Equilibrium Solubility (Shake-
Flask Method)
The shake-flask method, a gold-standard technique, was employed to determine the

equilibrium solubility of JSF-2827.[2]

Objective: To determine the saturation concentration of JSF-2827 in a given solvent at a

constant temperature.

Materials:

JSF-2827 (crystalline powder)

Selected solvents (as per Table 1)

Scintillation vials (20 mL)

Orbital shaker with temperature control

0.22 µm syringe filters (PTFE or equivalent)

High-Performance Liquid Chromatography (HPLC) system with a validated, stability-

indicating method.
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Procedure:

An excess amount of JSF-2827 powder (approx. 10 mg) is added to a scintillation vial.

The selected solvent (5 mL) is added to the vial.

The vials are sealed and placed on an orbital shaker set to 200 RPM at a constant

temperature (25 °C ± 1 °C).

The suspension is agitated for 48 hours to ensure equilibrium is reached. A preliminary

kinetic study confirmed that equilibrium is achieved within 24 hours.

After 48 hours, the vials are removed and allowed to stand for 1 hour to allow undissolved

solids to settle.

A sample of the supernatant is carefully withdrawn and filtered through a 0.22 µm syringe

filter to remove any undissolved particles. The first few drops are discarded to prevent

adsorption effects.

The clear filtrate is diluted with an appropriate mobile phase and analyzed by a validated

HPLC-UV method to determine the concentration of JSF-2827.

The experiment is performed in triplicate for each solvent system.
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Solubility Testing Workflow
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Workflow for the shake-flask solubility determination.

Stability Profile of JSF-2827
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Stability testing is essential to understand how the quality of a drug substance varies with time

under the influence of environmental factors such as temperature, humidity, and light.[3][4]

Forced Degradation Studies
Forced degradation (stress testing) is conducted to identify likely degradation products,

establish degradation pathways, and validate the stability-indicating power of the analytical

methods.[3] JSF-2827 was subjected to various stress conditions, and the results are

summarized below.

Stress
Condition

Conditions Time
Assay (%
Initial)

Total
Degradants
(%)

Observatio
ns

Acid

Hydrolysis

0.1 N HCl, 60

°C
24 hr 98.5 1.3

Minor

degradation

observed.

Base

Hydrolysis

0.1 N NaOH,

60 °C
4 hr 75.2 24.5

Significant

degradation

into two

major peaks.

Oxidative 3% H₂O₂, RT 24 hr 89.1 10.7
Moderate

degradation.

Thermal
80 °C, Solid

State
7 days 99.2 0.7

Highly stable

under dry

heat.

Photolytic

(ICH Q1B)

Solid State,

1.2 million

lux-hours,

200 W-hr/m²

7 days 96.8 3.1

Minor

degradation,

requires light

protection.

Experimental Protocol: Forced Degradation Study
Objective: To evaluate the stability of JSF-2827 under various stress conditions.
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Materials:

JSF-2827

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

HPLC-grade solvents

Temperature-controlled ovens/water baths

Photostability chamber compliant with ICH Q1B guidelines

Procedure:

Preparation of Stock Solution: A stock solution of JSF-2827 is prepared in a 50:50

acetonitrile:water mixture at a concentration of 1 mg/mL.

Acid Hydrolysis: The stock solution is diluted with 0.1 N HCl to a final concentration of 0.1

mg/mL. The solution is incubated at 60 °C. Samples are withdrawn at predetermined time

points (e.g., 2, 4, 8, 24 hours), neutralized, and diluted for HPLC analysis.

Base Hydrolysis: The stock solution is diluted with 0.1 N NaOH to 0.1 mg/mL and incubated

at 60 °C. Due to higher reactivity, samples are withdrawn at earlier time points (e.g., 0.5, 1, 2,

4 hours), neutralized, and analyzed.

Oxidative Degradation: The stock solution is diluted with 3% H₂O₂ to 0.1 mg/mL and kept at

room temperature, protected from light. Samples are taken at various intervals and analyzed.

Thermal Degradation: A thin layer of solid JSF-2827 powder is placed in a glass vial and

stored in an oven at 80 °C. Samples are withdrawn, dissolved in the mobile phase, and

analyzed at set intervals.

Photostability: Solid JSF-2827 powder is exposed to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
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200 watt hours/square meter. A dark control sample is stored under the same conditions but

wrapped in aluminum foil. Both samples are analyzed post-exposure.

Analysis: All samples are analyzed using a validated stability-indicating HPLC method. Peak

purity analysis is performed using a photodiode array (PDA) detector to ensure that the main

peak is free from co-eluting degradants.

Forced Degradation Workflow

JSF-2827 Sample
(Solid or Solution)

Expose to Stress Conditions

Acid
(0.1N HCl)

Base
(0.1N NaOH)

Oxidative
(3% H₂O₂)

Thermal
(80°C)

Photolytic
(ICH Q1B)

Withdraw Samples
at Time Points

Analyze via Stability-Indicating
HPLC-PDA Method

Identify Degradation
Products & Pathways
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General workflow for forced degradation studies.

Hypothetical Mechanism of Action: D-Ala-D-Ala
Ligase Inhibition
As an antibacterial agent targeting Enterococcus faecium, a plausible mechanism for JSF-2827
is the inhibition of a critical enzyme in bacterial cell wall synthesis. We hypothesize that JSF-
2827 targets D-alanine:D-alanine ligase (Ddl), an essential enzyme in the peptidoglycan

biosynthesis pathway. Inhibition of Ddl prevents the formation of the D-Ala-D-Ala dipeptide, a

crucial precursor for cell wall cross-linking, ultimately leading to cell lysis and bacterial death.
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Hypothetical Pathway: Peptidoglycan Synthesis Inhibition

L-Alanine
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JSF-2827 as a hypothetical inhibitor of D-Ala-D-Ala Ligase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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